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Compound of Interest

Compound Name: (R)-(-)-3-Methyl-2-butanol

Cat. No.: B075267

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
(R)-(-)-3-Methyl-2-butanol (CAS RN: 1572-93-6), a flammable and irritant secondary alcohol.
Adherence to the following guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Classification

(R)-(-)-3-Methyl-2-butanol is classified as a hazardous substance. The primary hazards are its
flammability and potential for respiratory irritation. It is harmful if inhaled[1][2][3].

GHS Classification:
o Flammable Liquids: Category 3[2][4]
o Acute Toxicity, Inhalation: Category 4[3][5]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]
[21[31[5]

Signal Word: Warning[1][4]
Hazard Statements:

o H226: Flammable liquid and vapor[2][4].
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e H332: Harmful if inhaled[2][3][5].

o H335: May cause respiratory irritation[2][3][5].

Quantitative Data Summary

The physical, chemical, and toxicological properties of 3-Methyl-2-butanol are summarized

below.

ble 1: Physical and Chemical :

Property Value Source(s)
Molecular Formula C5H120 [2][6]
Molecular Weight 88.15 g/mol [2][41[6]
Appearance Colorless, clear liquid [31[71[8]
Boiling Point 112-115°C [410719]
Melting Point -117 °C (estimate) [10]
Flash Point 26-39 °C (closed cup) [41197[11]
Density ?é814 - 0.819 g/cm3 at 20-25 AYOl10]
Water Solubility 56 g/L [31[7]
Vapor Pressure 3 hPaat 20 °C [7]
Refractive Index ~1.409 at 20 °C [41[12]
Autoignition Temperature 347 °C [11]
Explosive Limits 1.2% - 10.5% by volume [71[11]

Table 2: Toxicological Data
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Endpoint Value Species Source(s)
Acute Toxicity LC50/4 h: 11 mg/l -
) Not specified [13]
(Inhalation) (ATE)
Primary Hazards Flammable, Irritant N/A [2][3]
Respiratory system,
Central nervous
Target Organs ) N/A [41[14]
system, eyes, liver,
kidneys.
May cause skin, eye,
nose, and throat
Health Effects irritation, headache, N/A [15]

dizziness, nausea,

and vomiting.

Table 3: Occupational Exposure Limits for 3-Methyl-2-

butanol
Country/Organizati  Limit Value - 8 Limit Value - Short
Source(s)

on hours (TWA) Term (STEL)

Austria 100 ppm / 360 mg/m?3 200 ppm / 720 mg/m3 [5]

Denmark 100 ppm / 360 mg/m?3 200 ppm / 720 mg/m?3 [5]
40 ppm / 146 mg/m3

Germany (AGS) 20 ppm / 73 mg/m?3 ] [5]
(15 min average)

Germany (DFG) 20 ppm / 73 mg/m?3 80 ppm / 292 mg/m?3 [5]

USA - OSHA 100 ppm / 360 mg/m3 Not specified [5]

Experimental Protocols

The following protocols outline safe procedures for common laboratory operations involving
(R)-(-)-3-Methyl-2-butanol and similar flammable alcohols. A thorough risk assessment should
be conducted before commencing any new procedure.
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General Handling and Dispensing

o Ventilation: All handling of (R)-(-)-3-Methyl-2-butanol should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood[1][16].

« Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,
sparks from electrical equipment, and static discharge[1][17]. Use only non-sparking tools

and explosion-proof equipment[1][11].

e Grounding and Bonding: When transferring the liquid from one metal container to another,
both containers must be bonded and grounded to prevent the buildup of static electricity[1]
[17].

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and/or a face shield[1][5].

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).
Consult glove manufacturer's compatibility charts[1][10].

o Body Protection: A flame-resistant lab coat is recommended. Ensure legs and feet are
covered with long pants and closed-toe shoes[1][16].

e Quantities: Use the smallest practical quantities for the experiment to minimize risk[16].

o Transport: Use secondary containment, such as bottle carriers, when transporting glass

containers[5].

Protocol for Distillation of a Flammable Alcohol

This protocol is a general guideline and must be adapted based on the specific equipment and
scale of the operation.

e Pre-Distillation Check:
o Ensure all glassware is free from cracks and defects.

o Verify that the solvent does not contain peroxides, especially if it is an ether.
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o

The entire apparatus must be set up within a chemical fume hood[2].

e Apparatus Setup:

[e]

Assemble the distillation apparatus securely. Ensure all joints are properly sealed.

Use a heating mantle connected to a variable power supply as the heat source. Never use
an open flame[5].

Ensure the condenser has a steady flow of coolant. Secure water lines to prevent leaks.

The receiving flask should be vented or connected to a system that prevents pressure
buildup.

Never allow the distillation flask to go to dryness|[2].

e Procedure:

Add the (R)-(-)-3-Methyl-2-butanol and boiling chips or a magnetic stir bar to the
distillation flask.

Begin circulating coolant through the condenser.

Gradually increase the heat to the heating mantle to achieve a slow, steady rate of
distillation.

Monitor the temperature of the vapor throughout the distillation.
Collect the distillate in the receiving flask.

Once the distillation is complete, turn off the heat and allow the apparatus to cool to room
temperature before dismantling.

Protocol for Fischer Esterification

This protocol describes a representative esterification reaction using an alcohol like (R)-(-)-3-
Methyl-2-butanol.

o Reaction Setup:
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o In a round-bottom flask equipped with a magnetic stir bar, combine the carboxylic acid and
an excess of (R)-(-)-3-Methyl-2-butanol. This should be done in a fume hood[9].

o Carefully add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid) to the
mixture while stirring[9].

o Attach a reflux condenser to the flask and ensure water is flowing through it.

e Reaction:

o Heat the mixture to reflux using a heating mantle for the time specified by the particular
experimental procedure (typically 1-2 hours)[11][16].

o After the reflux period, allow the mixture to cool to room temperature[9].
o Workup and Purification:
o Transfer the cooled reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution
(to neutralize the acid catalyst), and finally with brine.

o Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

o Filter off the drying agent and remove the excess alcohol/solvent using a rotary
evaporator.

o The crude ester can then be purified, typically by distillation.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated
for flammable liquids[1][16]. Keep away from heat, sparks, open flames, and strong oxidizing
agents[1][14]. Containers should be bonded and grounded[17].

« Spill Management: In case of a spill, eliminate all ignition sources. Absorb the spill with an
inert material (e.g., sand, vermiculite) and place it in a suitable, sealed container for
disposal[8][11].
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» Waste Disposal: Dispose of (R)-(-)-3-Methyl-2-butanol and its containers in accordance with
local, regional, and national regulations[1][7]. It should be treated as hazardous waste. Do
not dispose of it down the drain[18][19]. The first rinse of a container should be collected as
hazardous waste[20].

Emergency Procedures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell[1][5].

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of
water/shower[1][5].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention[5][11].

o Fire: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish. Do not
use a water jet, as it will spread the fire[1][11]. Firefighters should wear self-contained
breathing apparatus and full protective gear[1].

Visualization of Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of (R)-(-)-3-Methyl-
2-butanol.
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Start: Procedure involving
(R)-(-)-3-Methyl-2-butanol

1. Risk Assessment
- Review SDS
- Identify Hazards (Flammable, Irritant)
- Evaluate Quantities and Procedure

Emergency Preparedness
- Spill Kit Accessible
- Eyewash/Shower Ready
- Fire Extinguisher (Class B)

2. Implement Control Measures

T
I
I
I
I
I
I
cs

Administrative Controls Personal Protective Equipment (PPE)
- Standard Operating Procedure (SOP) - Safety Goggles / Face Shield
- Training - Flame-Resistant Lab Coat
- Designated Area - Chemical-Resistant Gloves

Engineering Controls

- Chemical Fume Hood
- Proper Ventilation

3. Safe Handling & Execution
- Minimize Quantities
- No Ignition Sources
- Grounding & Bonding

4. Proper Storage 5. Waste Disposal
- Flammables Cabinet - Segregated Hazardous Waste
- Tightly Sealed - Labeled Container
- Away from Incompatibles - Follow Regulations

End: Procedure Complete
Decontaminate Work Area

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (R)-(-)-3-Methyl-2-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyl-2-butanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075267#safety-and-handling-precautions-for-r-3-
methyl-2-butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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